Cas no 2172495-50-8 ({5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172495-50-8
• MF: C₇H₁₂F₂N₄
• MW: 190.193787574768
• CID: 5568560
• PubChem ID: 165595729
• Update Time: 2025-06-15

{5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {[5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• EN300-1596939
• 2172495-50-8
• {5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C7H12F2N4/c1-3-13-6(7(8)9)5(4-10-2)11-12-13/h7,10H,3-4H2,1-2H3
• InChI Key： SYMAADNBPQFVMA-UHFFFAOYSA-N
• SMILES： FC(C1=C(CNC)N=NN1CC)F

Computed Properties

• Exact Mass: 190.10300272g/mol
• Monoisotopic Mass: 190.10300272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 42.7Ų

Additional information on {5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine and Its Significance in Modern Chemical Biology

{5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2172495-50-8, represents a novel class of molecules that exhibit promising biological activities. The intricate architecture of this molecule, featuring a trifluoromethyl group and an ethyl-substituted triazole ring, contributes to its unique chemical properties and potential therapeutic applications.

The significance of {5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine lies in its potential as a lead compound for the development of new drugs. The presence of the trifluoromethyl group is particularly noteworthy, as it is known to enhance the metabolic stability and binding affinity of molecules targeting biological receptors. This feature makes it an attractive scaffold for medicinal chemists seeking to develop more effective and durable therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between {5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine and biological targets. These studies have revealed that the compound can interact with a variety of enzymes and receptors, suggesting multiple potential therapeutic pathways. For instance, preliminary data indicate that this molecule may have inhibitory effects on certain kinases, which are key targets in the treatment of cancer and inflammatory diseases.

The ethyl-substituted triazole ring in {5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine also contributes to its unique pharmacological profile. Triazole derivatives are well-known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. By incorporating this moiety into the molecular structure, researchers aim to harness these beneficial effects while exploring new therapeutic possibilities.

In the context of drug discovery, the synthesis of {5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine represents a significant achievement in synthetic organic chemistry. The development of efficient synthetic routes allows for the scalable production of this compound, which is essential for both preclinical studies and potential clinical trials. The ability to produce high-purity samples of this molecule ensures that researchers can conduct rigorous testing to evaluate its efficacy and safety profiles.

One of the most exciting aspects of {5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is its potential application in the treatment of neurological disorders. Emerging research suggests that trifluoromethylation can modulate neurotransmitter activity and receptor function, making it a promising strategy for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease. Further studies are needed to fully elucidate these mechanisms and explore their therapeutic implications.

The compound's structural features also make it an attractive candidate for developing novel antibiotics. The growing threat of antibiotic resistance has prompted researchers to seek new classes of antimicrobial agents. {5-(difluoromethyl)-1-ethyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has shown promise in preliminary screenings as an inhibitor of bacterial growth due to its ability to disrupt essential bacterial processes. This finding opens up new avenues for combating resistant bacterial strains.

Another area where {5-(difluoromethyl)-1-ethnic}-lyl-H-l-H-l,l,-triazol-a-ylmethyI(methyI)arnine holds promise is in oncology research. The compound's ability to interact with kinases has led researchers to investigate its potential as an anticancer agent. Kinases are enzymes that play a crucial role in cell signaling pathways involved in tumor growth and progression. By inhibiting specific kinases with {5-(difluoromethyI)-l--thyl-l,H-l,l,-triazol-a-ylmethyI(methyI)arnine}, researchers hope to develop more effective treatments for various types of cancer.

The development of {5-(difluoromethyI)-l--thyl-l,H-l,l,-triazol-a-ylmethyI(methyI)arnine also underscores the importance of interdisciplinary collaboration in chemical biology research. The integration of expertise from organic chemistry, medicinal chemistry, biochemistry, and pharmacology has been instrumental in advancing our understanding of this compound's properties and potential applications. Such collaborative efforts are essential for translating basic research findings into tangible therapeutic benefits.

In conclusion,{5-(difluoromethyI)-l--thyl-l,H-l,l,-triazol-a-ylmethyI(methyI)arnine identified by CAS number 2172495--50--8 is a remarkable compound with significant potential in various fields including oncology,nephrology,dementia treatment,and antibiotic development.Researchers continue to explore its biological activities and mechanisms to unlock new therapeutic possibilities.As our understanding grows we anticipate that this molecule will play an increasingly important role in addressing some o fthe most pressing challenges facing modern medicine.